Cas no 1239754-53-0 (6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo4,3-cpyrazole)

• Product Name: 6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo4,3-cpyrazole
• CAS No: 1239754-53-0
• MF: C₆H₇BrN₄
• MW: 215.050579309464
• CID: 4689970
• Update Time: 2025-06-25

6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo4,3-cpyrazole Chemical and Physical Properties

Names and Identifiers

• 6-Bromo-1,3-dimethyl-1,4-dihydropyrazolo[4,3-c]pyrazole
• 6-bromo-1,3-dimethyl-1H,4H-[1,2]diazolo[4,3-c]pyrazole
• 6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo4,3-cpyrazole

• Inchi： 1S/C6H7BrN4/c1-3-4-5(11(2)10-3)6(7)9-8-4/h1-2H3,(H,8,9)
• InChI Key： SSPCRKRUTKEDCK-UHFFFAOYSA-N
• SMILES： BrC1=C2C(C(C)=NN2C)=NN1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 165
• Topological Polar Surface Area: 46.5

Additional information on 6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo4,3-cpyrazole

Professional Introduction to Compound with CAS No. 1239754-53-0 and Product Name: 6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo[4,3-c]pyrazole

The compound identified by the CAS number 1239754-53-0 and the product name 6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo[4,3-c]pyrazole represents a significant advancement in the field of heterocyclic chemistry. This molecule, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in pharmaceutical research and material science. The presence of bromine substituents and the fused pyrazole ring system contributes to its distinctive chemical properties, making it a valuable scaffold for further derivatization and functionalization.

Recent studies have highlighted the importance of 6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo[4,3-c]pyrazole as a versatile intermediate in the synthesis of bioactive molecules. Its structural motif, which combines a pyrazole ring with a diazolopyrazole core, has been explored in various contexts, including the development of novel antimicrobial agents and kinase inhibitors. The bromine atom at the 6-position serves as a reactive handle for further chemical transformations, enabling the introduction of diverse functional groups through cross-coupling reactions such as Suzuki or Buchwald-Hartwig couplings.

In the realm of medicinal chemistry, this compound has been investigated for its pharmacological potential. The 1,3-dimethyl substitution pattern on the pyrazole ring enhances its binding affinity to certain biological targets. Preliminary computational studies suggest that this molecule may interact with proteins involved in inflammatory pathways, making it a promising candidate for therapeutic intervention. Additionally, the diazolopyrazole core is known to exhibit stability under various reaction conditions, which is crucial for drug development processes.

One of the most compelling aspects of 6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo[4,3-c]pyrazole is its role in designing molecules with enhanced bioavailability. The three-dimensional structure of this compound allows for optimal interactions with biological membranes, facilitating better absorption and distribution within the body. Researchers have leveraged this property to develop prodrugs that release active pharmaceutical ingredients in targeted tissues. This approach has shown promise in reducing side effects while maintaining therapeutic efficacy.

The synthesis of 6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo[4,3-c]pyrazole involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The process typically begins with the condensation of appropriate precursors under controlled conditions to form the diazolopyrazole core. Subsequent bromination and methylation steps introduce the key functional groups that define its reactivity. Advanced techniques such as flow chemistry have been employed to optimize yield and purity while minimizing waste generation.

The applications of this compound extend beyond pharmaceuticals into materials science. Its ability to form stable complexes with metal ions has led to investigations into its use as a ligand in catalysis. These complexes exhibit unique catalytic properties that make them useful in organic transformations such as hydrogenation and oxidation reactions. Furthermore, the luminescent properties of certain derivatives have been explored for use in optoelectronic devices.

Recent advancements in computational chemistry have enabled more precise predictions of the behavior of 6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo[4,3-c]pyrazole in various environments. Molecular dynamics simulations have provided insights into how this molecule interacts with biological targets at an atomic level. These insights are invaluable for designing molecules with improved pharmacokinetic profiles. Additionally, machine learning algorithms have been trained on large datasets containing similar compounds to predict new derivatives with enhanced properties.

The future prospects for 6-Bromo-1,3-dimethyl-1H,4H-1,2diazolo[4,3-c]pyrazole are vast and exciting. Ongoing research aims to expand its utility by exploring new synthetic pathways and applications. Collaborative efforts between academia and industry are expected to accelerate these developments by combining experimental expertise with computational power. As our understanding of molecular interactions deepens，this compound will undoubtedly play a pivotal role in shaping the future of chemical biology and drug discovery.